Cas no 2229423-35-0 (3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229423-35-0
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 5979343
• PubChem ID: 165793284
• Update Time: 2025-07-18

3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid
• 2229423-35-0
• EN300-1919850

• Inchi： 1S/C10H11BrN2O2/c11-8-3-1-2-7(13-8)10(9(14)15)4-6(12)5-10/h1-3,6H,4-5,12H2,(H,14,15)
• InChI Key： FZJQJDPVTOSHCQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2(C(=O)O)CC(C2)N)=N1

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic Acid (CAS No. 2229423-35-0): A Comprehensive Overview

3-Amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2229423-35-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

3-Amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid is a small molecule with a molecular formula of C₁₄H₁₅BrN₂O₂. The compound features a cyclobutane ring fused to a pyridine moiety, with an amino group and a carboxylic acid functional group attached to the cyclobutane ring. The presence of the bromine atom on the pyridine ring adds to the compound's chemical diversity and reactivity. The unique combination of these functional groups endows 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid with a range of interesting properties, making it an attractive candidate for further investigation.

Synthesis Methods

The synthesis of 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid has been reported in several studies. One common approach involves the reaction of 6-bromopyridine with cyclobutanone in the presence of an appropriate catalyst, followed by subsequent derivatization steps to introduce the amino and carboxylic acid functionalities. Another method involves the use of transition-metal-catalyzed cross-coupling reactions to construct the cyclobutane-pyridine scaffold. These synthetic routes have been optimized to achieve high yields and purity, facilitating the large-scale production of this compound for research and development purposes.

Biological Activities and Applications

3-Amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid has shown promising biological activities in various preclinical studies. One notable application is its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene regulation, and cell cycle control. By disrupting specific PPIs, 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid can potentially interfere with disease-causing pathways, making it a valuable tool for drug discovery.

In addition to its PPI modulating properties, 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can inhibit the activation of inflammatory pathways and reduce the proliferation of cancer cells. These findings suggest that 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid may have therapeutic potential in treating inflammatory diseases and certain types of cancer.

Recent Research Advancements

The scientific community continues to explore the potential applications of 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid. Recent studies have focused on optimizing its pharmacological properties to enhance its efficacy and safety profile. For instance, researchers have developed prodrug strategies to improve the solubility and bioavailability of this compound, thereby enhancing its therapeutic potential.

In one notable study published in the Journal of Medicinal Chemistry, scientists investigated the use of 3-amino-1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylic acid as a lead compound for developing novel anti-inflammatory agents. The study reported that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro and in vivo, suggesting its potential as a therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Another recent study published in Cancer Research explored the anti-cancer properties of 3-amino-1-(6-bromopyridin-2-y l)cyclobutane - 1 - carboxylic acid strong > . The researchers found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. Mechanistic studies revealed that this effect was mediated through the inhibition of specific signaling pathways involved in cell survival and proliferation. p > < p >In conclusion ,< strong > 3 - amino - 1 - ( 6 - bromopyridin - 2 - yl )cyclobutane - 1 - carboxylic acid strong > ( CAS No . 2229423 - 35 - 0 ) is a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research . Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties , paving the way for new treatments in various medical fields . p > article > response >